Cas no 62234-29-1 (Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-)

• Product Name: Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• CAS No: 62234-29-1
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 453232
• PubChem ID: 71388491
• Update Time: 2025-04-19

Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
• (2S)-4-amino-2-[(4-methylphenyl)sulfonylamino]butanoic acid
• (2S)-4-Amino-2-[(4-methylbenzene-1-sulfonyl)amino]butanoic acid
• 62234-29-1
• DTXSID10810556

• Inchi： 1S/C11H16N2O4S/c1-8-2-4-9(5-3-8)18(16,17)13-10(6-7-12)11(14)15/h2-5,10,13H,6-7,12H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key： OGYOERZDHBBZRA-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCN)(=O)=O

Computed Properties

• Exact Mass: 272.08318
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.49